1-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-tetrazol-5-amine

• IUPAC Name: 1-[[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]tetrazol-5-amine
• InChI: InChI=1S/C10H8ClN7O/c11-7-4-2-1-3-6(7)9-13-8(19-15-9)5-18-10(12)14-16-17-18/h1-4H,5H2,(H2,12,14,17)
• InChI Key: URVQFHNWURFBPF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NOC(=N2)CN3C(=NN=N3)N)Cl
• Molecular Formula: C10H8ClN7O
• Molecular Weight: 277.67 g/mol

Description

1-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-tetrazol-5-amine is a chemical compound with potential applications in scientific research. It is a tetrazole-based compound that has been synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of 1-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-tetrazol-5-amine is not fully understood, but it is thought to involve the inhibition of certain enzymes and the disruption of cellular processes. It has been shown to bind to the active site of acetylcholinesterase, preventing the breakdown of acetylcholine and leading to an accumulation of this neurotransmitter in the synapse.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase, which can lead to an accumulation of acetylcholine in the synapse and an increase in cholinergic activity. It has also been shown to have antimicrobial activity against certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-tetrazol-5-amine in laboratory experiments is its ability to inhibit the activity of certain enzymes, such as acetylcholinesterase. This can be useful for studying the role of these enzymes in various biological processes. However, one limitation of using this compound is its potential toxicity and the need to use appropriate safety precautions when handling it.

Future Directions

There are several potential future directions for research on 1-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-tetrazol-5-amine. One area of research could be to further investigate its mechanism of action and its potential as a tool for studying various biological processes. Another area of research could be to explore its potential as an antimicrobial agent and to investigate its effectiveness against a wider range of bacteria and fungi. Additionally, research could be conducted to explore the potential use of this compound in the development of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 1-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-tetrazol-5-amine involves the reaction of 2-chlorobenzaldehyde, hydrazine hydrate, and potassium carbonate in ethanol to produce 2-(2-chlorophenyl) hydrazonoacetic acid. This intermediate is then reacted with cyanogen azide in dimethylformamide to produce the target compound.

Scientific Research Applications

1-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-tetrazol-5-amine has potential applications in scientific research as a tool for studying various biological processes. It has been studied for its ability to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been shown to have antimicrobial activity against certain bacteria and fungi.